Cas no 1806849-94-4 (5-Bromo-3-cyano-2-formylbenzoic acid)

5-Bromo-3-cyano-2-formylbenzoic acid is a versatile organic compound with a bromo substituent at the 5-position, a cyano group at the 3-position, and a formyl group at the 2-position. Its structural diversity and reactivity make it a valuable intermediate in organic synthesis, particularly for the preparation of various pharmaceuticals and agrochemicals. The bromo group enhances its reactivity, while the cyano and formyl groups contribute to its unique chemical properties, making it a preferred choice for targeted synthetic transformations.

5-Bromo-3-cyano-2-formylbenzoic acid structure

1806849-94-4 structure

Product Name:5-Bromo-3-cyano-2-formylbenzoic acid

CAS No:1806849-94-4

MF:C₉H₄BrNO₃

MW:254.036961555481

MDL:MFCD28735441

CID:4707766

Update Time:2025-10-15

5-Bromo-3-cyano-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-cyano-2-formylbenzoic acid
- MDL： MFCD28735441
- Inchi： 1S/C9H4BrNO3/c10-6-1-5(3-11)8(4-12)7(2-6)9(13)14/h1-2,4H,(H,13,14)
- InChI Key： YAEHWECDALUXLQ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(C=O)=C(C(=O)O)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 296
Topological Polar Surface Area: 78.2

5-Bromo-3-cyano-2-formylbenzoic acid Pricemore >>

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